Cas no 854849-14-2 (3-Methyl-1,4,2-dioxazole-5-one)

3-Methyl-1,4,2-dioxazole-5-one structure

854849-14-2 structure

Product Name:3-Methyl-1,4,2-dioxazole-5-one

CAS No:854849-14-2

MF:C₃H₃NO₃

MW:101.060820817947

CID:4740518

PubChem ID:21058180

Update Time:2024-12-09

3-Methyl-1,4,2-dioxazole-5-one Chemical and Physical Properties

Names and Identifiers

- 3-methyl-1,4,2-dioxazol-5-one
- 3-Methyl-1,4,2-dioxazole-5-one
- 1,3,4-Dioxazol-2-one, 5-methyl- (5CI)
- Methyl-1,4,2-dioxazol-5-one (ACI)
- SCHEMBL12426523
- 854849-14-2
- G76587
- CS-0460220
- starbld0039026
- Inchi： 1S/C3H3NO3/c1-2-4-7-3(5)6-2/h1H3
- InChI Key： BQZIJUVIVNXFIC-UHFFFAOYSA-N
- SMILES： O=C1OC(C)=NO1

Computed Properties

Exact Mass: 101.011292958 g/mol
Monoisotopic Mass: 101.011292958 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.9
Molecular Weight: 101.06
XLogP3: 0.3

3-Methyl-1,4,2-dioxazole-5-one Production Method

Production Method 1

530-62-1

546-88-3

854849-14-2

Reaction Conditions

1.1 Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Mechanistic Studies on the Rh(III)-Mediated Amido Transfer Process Leading to Robust C-H Amination with a New Type of Amidating Reagent

Park, Yoonsu; et al, Journal of the American Chemical Society, 2015, 137(13), 4534-4542

Production Method 2

530-62-1

546-88-3

854849-14-2

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 - 30 min, rt

Reference

Sulfur Imidations by Light-Induced Ruthenium-Catalyzed Nitrene Transfer Reactions

Bizet, Vincent; et al, European Journal of Organic Chemistry, 2015, 2015(13), 2854-2860

Production Method 3

854849-14-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Hydroxyamine hydrochloride Solvents: Ethyl acetate , Water ; 0 °C; 0 °C → rt; overnight, rt
2.1 20 - 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Rhodium(III)-catalyzed C4-amidation of indole-oximes with dioxazolones via C-H activation

Tang, Shi-Biao; et al, Organic & Biomolecular Chemistry, 2020, 18(39), 7922-7931

Production Method 4

530-62-1

546-88-3

854849-14-2

Reaction Conditions

1.1 Solvents: Dichloromethane ; 20 min, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

Rhodium(III)-Catalyzed Aldehyde C-H Activation and Functionalization with Dioxazolones: An Entry to Imide Synthesis

Massouh, Joe; et al, Advanced Synthesis & Catalysis, 2022, 364(4), 831-837

Production Method 5

530-62-1

854849-14-2

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 - 2 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ; 10 h, rt
1.3 Solvents: Dichloromethane ; 1 - 2 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Synthesis of N-acyl sulfenamides via copper catalysis and their use as S-sulfenylating reagents of thiols

Bai, Ziqian ; et al, Nature Communications, 2022, 13(1),

Production Method 6

530-62-1

854849-14-2

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 - 2 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ; overnight, rt
1.3 Solvents: Dichloromethane ; 1 - 2 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Nitrene-mediated intermolecular N-N coupling for efficient synthesis of hydrazides

Wang, Hao ; et al, Nature Chemistry, 2021, 13(4), 378-385

Production Method 7

854849-14-2

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 - 2 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ; 10 h, rt
2.1 Solvents: Dichloromethane ; 1 - 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Synthesis of N-acyl sulfenamides via copper catalysis and their use as S-sulfenylating reagents of thiols

Bai, Ziqian ; et al, Nature Communications, 2022, 13(1),

Production Method 8

854849-14-2

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 - 2 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ; overnight, rt
2.1 Solvents: Dichloromethane ; 1 - 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Nitrene-mediated intermolecular N-N coupling for efficient synthesis of hydrazides

Wang, Hao ; et al, Nature Chemistry, 2021, 13(4), 378-385

Production Method 9

854849-14-2

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 1 - 2 h, rt
1.2 Reagents: Hydroxyamine hydrochloride ; overnight, rt
2.1 Solvents: Dichloromethane ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Synthesis of Benzothiadiazine-1-oxides by Rhodium-Catalyzed C-H Amidation/Cyclization

Shi, Peng; et al, Organic Letters, 2020, 22(22), 8842-8845

Production Method 10

854849-14-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Hydroxyamine hydrochloride Solvents: Diethyl ether , Water ; 30 min, 0 °C; overnight, rt
2.1 Solvents: Dichloromethane ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Rh(III)-catalyzed twofold unsymmetrical C-H alkenylation-annulation/amidation reaction enabled delivery of diverse furoquinazolinones

Chen, Chao; et al, Tetrahedron Letters, 2022, 108,

Production Method 11

854849-14-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Diethyl ether , Water ; 0.5 h, 0 °C; overnight, 0 °C → rt
2.1 Solvents: Dichloromethane ; 30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Rh(III)-catalyzed tandem annulative redox-neutral arylation/amidation of aromatic tethered alkenes

Chen, Chao; et al, Chemical Science, 2020, 11(44), 12124-12129